Cas no 24457-21-4 (TERT-BUTYL 2-BROMOBUTYRATE)

• Product Name: TERT-BUTYL 2-BROMOBUTYRATE
• CAS No: 24457-21-4
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD00209634
• CID: 52515
• PubChem ID: 13124118
• Update Time: 2025-11-01

TERT-BUTYL 2-BROMOBUTYRATE Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromobutanoate
• 2-Bromobutyric acid tert-butyl ester
• tert-Butyl 2-bromobutyrate
• tert-butyl 2-bromanylbutanoate
• tert-butyl2-bromobutanoate
• t-butyl 2-bromobutyrate
• 2-bromobutanoic acid tert-butyl ester
• Butanoic acid, 2-bromo-, 1,1-dimethylethyl ester
• tertbutyl 2-bromobutyrate
• tert-butyl-2-bromobutyrat
• tert-butyl-2-bromobutyrate
• RIUJWUWLGXBICR-UHFFFAOYSA-N
• SBB070816
• TRA0080947
• AS-
• D94782
• AM20120616
• SCHEMBL217805
• AKOS009158070
• DTXSID40519803
• MFCD00209634
• FT-0654247
• ZAA45721
• EN300-176085
• J-802291
• A817315
• AS-19258
• CS-W009505
• SY009522
• 24457-21-4
• TERT-BUTYL 2-BROMOBUTYRATE

• MDL： MFCD00209634
• Inchi： 1S/C8H15BrO2/c1-5-6(9)7(10)11-8(2,3)4/h6H,5H2,1-4H3
• InChI Key： RIUJWUWLGXBICR-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC(C)(C)C)CC
• BRN： 2040298

Computed Properties

• Exact Mass: 222.02600
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.2
• Melting Point: No data available
• Boiling Point: 72-76°C 12mm
• Flash Point: 72-76°C/12mm
• Refractive Index: 1.441
• PSA: 26.30000
• LogP: 2.50160
• Solubility: Not determined

TERT-BUTYL 2-BROMOBUTYRATE Security Information

• Symbol:
• Signal Word：H314,H318
• Hazard Statement： P260,P303+P361+P353,P305+P351+P338,P301+P330+P331,P405,P501A
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazardous Material transportation number：UN 3334
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on TERT-BUTYL 2-BROMOBUTYRATE

Comprehensive Overview of TERT-BUTYL 2-BROMOBUTYRATE (CAS No. 24457-21-4): Properties, Applications, and Industry Insights

TERT-BUTYL 2-BROMOBUTYRATE (CAS No. 24457-21-4) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. Its molecular structure, featuring a tert-butyl ester group and a bromine substituent, makes it a versatile intermediate for nucleophilic substitution reactions. The compound’s high reactivity and selective functionalization capabilities have garnered significant attention from researchers exploring sustainable synthetic pathways.

In recent years, the demand for halogenated esters like TERT-BUTYL 2-BROMOBUTYRATE has surged due to their role in developing biodegradable polymers and green chemistry applications. A trending topic in 2024 is the integration of such compounds into carbon-neutral manufacturing processes, aligning with global sustainability goals. Researchers frequently search for "eco-friendly bromoalkanes" or "TERT-BUTYL 2-BROMOBUTYRATE solubility," reflecting industry interest in optimizing reaction conditions.

The physicochemical properties of 24457-21-4 include a moderate boiling point (typically 180–200°C) and low water solubility, making it suitable for non-aqueous phase reactions. Its stability under inert atmospheres allows for long-term storage, a critical factor for industrial-scale applications. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify purity, a key concern for laboratories requiring high-precision intermediates.

Innovative applications of TERT-BUTYL 2-BROMOBUTYRATE extend to flavor and fragrance industries, where it serves as a precursor for ester derivatives. This aligns with the growing consumer demand for "natural-identical aroma compounds," a frequently searched term in food science forums. Additionally, its use in peptide coupling reactions highlights its relevance in bioconjugation technologies, a hot topic in drug delivery system research.

From a regulatory perspective, CAS 24457-21-4 complies with major chemical inventories like TSCA and EINECS, ensuring its accessibility for global R&D. However, users often inquire about "alternative to brominated esters" due to evolving environmental regulations, emphasizing the need for continuous innovation in this sector. Recent patents disclose novel methods to reduce bromine waste during synthesis, addressing these concerns.

In conclusion, TERT-BUTYL 2-BROMOBUTYRATE remains a pivotal compound in modern organic synthesis, bridging gaps between academic research and industrial applications. Its adaptability to flow chemistry systems and compatibility with catalytic reduction techniques position it as a sustainable choice for future chemical enterprises.